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Compound of Interest

Compound Name: N-0861 racemate

Cat. No.: B2888030

For researchers, scientists, and drug development professionals, the responsible disposal of
chemical reagents is a cornerstone of laboratory safety and environmental stewardship. This
guide provides essential, immediate safety and logistical information for the proper disposal of
N-0861 racemate. In the absence of a specific Safety Data Sheet (SDS), the following
procedures are based on established guidelines for the disposal of hazardous chemical waste
and compounds of a similar chemical class (purine analogs). A precautionary approach is
paramount.

Chemical and Physical Properties

A summary of the known properties of N-0861 racemate is provided below. This information is
crucial for a preliminary hazard assessment.

Property Value
Molecular Formula C13H17N5
Molecular Weight 243.31 g/mol
Appearance Solid

Powder: -20°C for 3 years, 4°C for 2 years. In

Storage
solvent: -80°C for 6 months, -20°C for 1 month.

Disposal Protocol: A Step-by-Step Approach
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The following protocol outlines the recommended steps for the safe disposal of N-0861
racemate. This procedure is designed to comply with general hazardous waste management
regulations.

1. Waste ldentification and Classification:

o Treat N-0861 racemate as a hazardous chemical waste. Due to the lack of specific
toxicological data, a precautionary approach is necessary.[1]

e Do not dispose of N-0861 racemate down the drain or in regular trash.[2][3][4]
2. Personal Protective Equipment (PPE):

Before handling the waste, ensure appropriate PPE is worn, including:

o Safety goggles or glasses.[5]

o Chemical-resistant gloves (e.g., nitrile).[6]

e Alaboratory coat.[6]

3. Waste Collection and Storage:

o Container: Use a designated, leak-proof, and chemically compatible container for collecting
the waste.[5][7][8] The original container, if in good condition, is a suitable option.[5] Food-
grade containers should never be used.[9]

o Labeling: Clearly label the waste container with "Hazardous Waste," the chemical name ("N-
0861 racemate"), and the approximate quantity.[5][7]

o Segregation: Store the N-0861 racemate waste separately from incompatible materials. As a
general rule, store acids and bases separately, and keep oxidizing agents away from
reducing agents and organic compounds.[3][9]

o Storage Area: Store the waste container in a designated satellite accumulation area (SAA)
within the laboratory.[7][9] This area should be at or near the point of waste generation.[7]
Ensure the container is kept closed except when adding waste.[2][7]
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4. Disposal Procedure:

o Contact Environmental Health and Safety (EHS): Your institution's EHS department is
responsible for the collection and disposal of hazardous waste.[1][7] Contact them to

schedule a pickup.

e Provide Information: Be prepared to provide the EHS department with the information from

the waste label.

» Do Not Attempt Neutralization: Without specific chemical data, do not attempt to neutralize or

treat the waste yourself.[1]

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of N-0861 racemate.
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Disposal workflow for N-0861 racemate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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